methyl (3-{3'-[(dimethylamino)carbonyl]-3-biphenylyl}-1H-pyrazol-1-yl)acetate

• IUPAC Name: methyl 2-[3-[3-[3-(dimethylcarbamoyl)phenyl]phenyl]pyrazol-1-yl]acetate
• InChI: InChI=1S/C21H21N3O3/c1-23(2)21(26)18-9-5-7-16(13-18)15-6-4-8-17(12-15)19-10-11-24(22-19)14-20(25)27-3/h4-13H,14H2,1-3H3
• InChI Key: BXOQULMQFVXJEN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=CC(=C1)C2=CC(=CC=C2)C3=NN(C=C3)CC(=O)OC
• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol

Description

Methyl (3-{3'-[(dimethylamino)carbonyl]-3-biphenylyl}-1H-pyrazol-1-yl)acetate, also known as DMBA, is a synthetic compound that has been used in scientific research for many years. This compound is a potent inducer of cytochrome P450 enzymes and is often used to study the effects of these enzymes in various biological systems. In

Mechanism of Action

Methyl (3-{3'-[(dimethylamino)carbonyl]-3-biphenylyl}-1H-pyrazol-1-yl)acetate works by inducing the expression of cytochrome P450 enzymes in various tissues. These enzymes are responsible for the metabolism of many drugs and toxins in the body. By inducing the expression of these enzymes, methyl (3-{3'-[(dimethylamino)carbonyl]-3-biphenylyl}-1H-pyrazol-1-yl)acetate can increase the metabolism of drugs and toxins, leading to changes in their pharmacokinetics and toxicity.
Biochemical and Physiological Effects:
methyl (3-{3'-[(dimethylamino)carbonyl]-3-biphenylyl}-1H-pyrazol-1-yl)acetate has been shown to induce the expression of cytochrome P450 enzymes in many tissues, including the liver, lung, kidney, and intestine. This can lead to changes in the metabolism of drugs and toxins, as well as alterations in the levels of endogenous compounds such as hormones and lipids. methyl (3-{3'-[(dimethylamino)carbonyl]-3-biphenylyl}-1H-pyrazol-1-yl)acetate has also been shown to have carcinogenic effects in some animal models.

Advantages and Limitations for Lab Experiments

One advantage of using methyl (3-{3'-[(dimethylamino)carbonyl]-3-biphenylyl}-1H-pyrazol-1-yl)acetate in lab experiments is its potency as an inducer of cytochrome P450 enzymes. This makes it a useful tool for studying the effects of these enzymes in various biological systems. However, methyl (3-{3'-[(dimethylamino)carbonyl]-3-biphenylyl}-1H-pyrazol-1-yl)acetate can also be toxic to cells and animals at high doses, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research on methyl (3-{3'-[(dimethylamino)carbonyl]-3-biphenylyl}-1H-pyrazol-1-yl)acetate. One area of interest is the role of cytochrome P450 enzymes in drug metabolism and toxicity. Another area of interest is the use of methyl (3-{3'-[(dimethylamino)carbonyl]-3-biphenylyl}-1H-pyrazol-1-yl)acetate as a tool for studying the effects of environmental toxins on biological systems. Finally, there is potential for the development of new drugs that target cytochrome P450 enzymes, based on the insights gained from research on methyl (3-{3'-[(dimethylamino)carbonyl]-3-biphenylyl}-1H-pyrazol-1-yl)acetate.

Synthesis Methods

Methyl (3-{3'-[(dimethylamino)carbonyl]-3-biphenylyl}-1H-pyrazol-1-yl)acetate is synthesized by reacting 3-(dimethylamino)benzoyl chloride with 3-biphenyl-4-yl-1H-pyrazole-1-acetic acid in the presence of triethylamine. The resulting product is then purified by column chromatography to obtain pure methyl (3-{3'-[(dimethylamino)carbonyl]-3-biphenylyl}-1H-pyrazol-1-yl)acetate.

Scientific Research Applications

Methyl (3-{3'-[(dimethylamino)carbonyl]-3-biphenylyl}-1H-pyrazol-1-yl)acetate has been used extensively in scientific research to study the effects of cytochrome P450 enzymes in various biological systems. It is often used as a positive control in experiments that measure cytochrome P450 enzyme induction. methyl (3-{3'-[(dimethylamino)carbonyl]-3-biphenylyl}-1H-pyrazol-1-yl)acetate has also been used to study the effects of these enzymes on drug metabolism, carcinogenesis, and toxicology.